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Compound of Interest

Compound Name: Flutrimazole

Cat. No.: B1673498

For immediate release: This document provides essential safety and logistical information for
the proper disposal of flutrimazole, a topical antifungal agent. Researchers, scientists, and
drug development professionals are urged to follow these procedural guidelines to ensure
safety and compliance with environmental regulations. The information herein is intended to
supplement, not replace, institutional and regulatory protocols.

Flutrimazole's disposal procedure is contingent on its classification as either a non-hazardous
or a hazardous waste under the Resource Conservation and Recovery Act (RCRA) as
determined by the Environmental Protection Agency (EPA) and state authorities. The waste
generator is ultimately responsible for making an accurate hazardous waste determination.

Step 1: Hazardous Waste Determination

Before disposal, a formal hazardous waste determination must be conducted for flutrimazole.
This involves ascertaining if the waste meets any of the following criteria:

o Listed Hazardous Waste: Check if flutrimazole or its sole active ingredient is specifically
listed on the EPA's P-list (acutely hazardous) or U-list (toxic) of commercial chemical
products. A thorough review of 40 CFR § 261.33 is necessary.

o Characteristic Hazardous Waste: Determine if the flutrimazole waste exhibits any of the four
characteristics of hazardous waste as defined by the EPA:
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o Ignitability (D001): A liquid with a flashpoint less than 60°C (140°F), a non-liquid capable of
causing fire under certain conditions, an ignitable compressed gas, or an oxidizer.

o Corrosivity (D002): An aqueous solution with a pH less than or equal to 2 or greater than
or equal to 12.5.

o Reactivity (D003): A substance that is unstable, reacts violently with water, or can
generate toxic gases.

o Toxicity (D004-D043): When subjected to the Toxicity Characteristic Leaching Procedure
(TCLP), the extract from the waste contains contaminants at or above the concentrations
specified in 40 CFR § 261.24.

Consult the Safety Data Sheet (SDS) for flutrimazole for information on its chemical
properties, which can aid in this determination. One available SDS indicates that flutrimazole
Is "Very toxic to aquatic life with long lasting effects," underscoring the importance of proper
disposal and the precautionary measure to "Avoid release to the environment.”

Step 2: Segregation and Storage

Proper segregation of flutrimazole waste is critical to prevent contamination and ensure
correct disposal.

« |If determined to be Non-Hazardous: Segregate from general trash and biohazardous waste.
Place in a designated container for non-RCRA pharmaceutical waste, which is often white
with a blue lid and clearly labeled "For Incineration Only".[1]

 If determined to be RCRA Hazardous: Place in a designated hazardous waste container that
is compatible with the chemical, in good condition, and has a secure lid. The container must
be labeled with the words "Hazardous Waste" and other required information as per EPA and
Department of Transportation (DOT) regulations.

All pharmaceutical waste should be stored in a secure area inaccessible to the public.[1]

Step 3: Disposal Procedures

The disposal pathway for flutrimazole is dictated by its hazardous waste classification.
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Scenario A: Flutrimazole as Non-RCRA Pharmaceutical
Waste

If flutrimazole is determined not to be a RCRA hazardous waste, it should still be managed as
a non-hazardous pharmaceutical waste to mitigate environmental risks.

Procedural Steps:

o Segregation: Collect waste flutrimazole in a designated non-RCRA pharmaceutical waste
container.

o Labeling: Ensure the container is clearly labeled "For Incineration Only" or as per your
facility's and state's guidelines.

» Disposal: Arrange for a licensed medical waste disposal service to collect and transport the
waste for incineration.[1][2] Sewering (disposal down the drain) of non-hazardous
pharmaceutical waste is not recommended.[2]

Scenario B: Flutrimazole as RCRA Hazardous Waste

If flutrimazole is classified as a P- or U-listed waste or exhibits a hazardous characteristic, it
must be managed under the more stringent RCRA regulations.

Procedural Steps:
o Containerization: Use a designated hazardous waste container.

e Labeling: The container must be marked with "Hazardous Waste," the specific EPA waste
code (if known), and an accumulation start date.

o Accumulation: Store the waste in a designated satellite accumulation area or a central

accumulation area, adhering to the volume and time limits based on your facility's generator
status.

Disposal: The waste must be treated at a permitted treatment facility.[2] The most common
method for hazardous pharmaceutical waste is incineration.[2] A licensed hazardous waste
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transporter must be used to ship the waste to a permitted disposal facility, accompanied by a
hazardous waste manifest.

Quantitative Data Summary

Non-RCRA Pharmaceutical
Parameter T RCRA Hazardous Waste
aste

P, U, or D-listed code (e.g.,

EPA Waste Code Not applicable
D001, D002)
] ] ] Incineration at a permitted
Recommended Disposal Incineration N
facility
] ) "For Incineration Only" (or "Hazardous Waste" + EPA
Container Labeling o
similar) Waste Code
Sewering Not recommended Prohibited

) ) ) Licensed hazardous waste
Transportation Licensed medical waste hauler ) )
transporter with manifest

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of flutrimazole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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